Cas no 500004-46-6 (Heptanoic acid, 3-methyl-,(1S,2S,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl ester, (3S)-)

• Product Name: Heptanoic acid, 3-methyl-,(1S,2S,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl ester, (3S)-
• CAS No: 500004-46-6
• MF: C₁₈H₃₂O₂
• MW: 280.445486068726
• CID: 1544408
• Update Time: 2024-08-24

Heptanoic acid, 3-methyl-,(1S,2S,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-methyl-,(1S,2S,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl ester, (3S)-
• Heptanoic acid, 3-methyl-, (1S,2S,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl ester, (3S)-

• Inchi： 1S/C18H32O2/c1-6-7-8-12(2)9-17(19)20-16-11-14-10-15(13(16)3)18(14,4)5/h12-16H,6-11H2,1-5H3/t12-,13-,14+,15-,16-/m0/s1
• InChI Key： BPXFWIROEKSTCR-QMHWVQJVSA-N
• SMILES： C(O[C@H]1C[C@@]2([H])C[C@]([H])(C2(C)C)[C@@H]1C)(=O)C[C@@H](C)CCCC

Computed Properties

• Exact Mass: 280.24036

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 313.7±10.0 °C(Predicted)
• PSA: 26.3